Cas no 1152874-59-3 (Benzenemethanol, 3-[(3-methylbutyl)amino]-)

• Product Name: Benzenemethanol, 3-[(3-methylbutyl)amino]-
• CAS No: 1152874-59-3
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5166741
• Update Time: 2023-08-24

Benzenemethanol, 3-[(3-methylbutyl)amino]- Chemical and Physical Properties

Names and Identifiers

• {3-[(3-methylbutyl)amino]phenyl}methanol
• Benzenemethanol, 3-[(3-methylbutyl)amino]-

• Inchi： 1S/C12H19NO/c1-10(2)6-7-13-12-5-3-4-11(8-12)9-14/h3-5,8,10,13-14H,6-7,9H2,1-2H3
• InChI Key： YHTHADOUURLTKB-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC(=C1)NCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 147
• XLogP3: 2.7
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols